2-(3'-(4-chlorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[3-(4-chlorophenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C23H18ClN3O4S/c24-15-7-9-16(10-8-15)27-21(29)14-32-23(27)18-5-1-2-6-19(18)26(22(23)30)13-20(28)25-12-17-4-3-11-31-17/h1-11H,12-14H2,(H,25,28)
• InChI Key: LLTGASUODOGGMY-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2(S1)C3=CC=CC=C3N(C2=O)CC(=O)NCC4=CC=CO4)C5=CC=C(C=C5)Cl
• Molecular Formula: C23H18ClN3O4S
• Molecular Weight: 467.9 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the reaction of maleimides of isatins with various cyclic 1,3-dicarbonyl compounds such as 1,3-cyclohexanedione, dimedone, 4-hydroxychromenone, and benzoylacetonitrile. This reaction proceeds with nucleophilic substitution of an allylammonium ylide and oxa-Michael addition of an enolate.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the reaction of maleimides of isatins with various cyclic 1,3-dicarbonyl compounds affords functionalized dispiro[indoline-3,3’-furan-2’,3’'-pyrrolidines] in satisfactory yields and with high diastereoselectivity.

Scientific Research Applications

• Synthetic Pathways : The compound can be used to prepare glycidyl derivatives containing one or more furan nuclei. .

Food Antioxidants

While not directly studied for this compound, furan derivatives have antioxidant potential. Their presence in natural sources like fruits and vegetables underscores their relevance in food science.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, characterization, and potential applications. Given its structural complexity, it could be of interest in various fields such as medicinal chemistry, materials science, and more.